Journal Name:Materials Today Chemistry
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Scanning photoelectron spectromicroscopy: From static to operando studies of functional materials
Materials Today Chemistry ( IF 0 ) Pub Date: 2023-05-18 , DOI: 10.1016/j.elspec.2023.147336
The scanning photoelectron microscope (SPEM), developed more than 30 years ago, has undergone numerous technical developments, providing an incredibly vast kind of feasible sample environments, which span from the traditional high spatial resolution core level based chemical analysis to insitu and operando complex experiments, including also electrochemical setups and operational electronic devices at various temperatures. Another important step ahead is overcoming the so-called pressure gap for operando studies, recently extended to near ambient values by building special environmental cells. Using recent results of conventional and unconventional experiments, obtained with SPEM at the ESCA Microscopy beamline at Elettra Sincrotrone Trieste the present review demonstrates the current potential of this type of photoelectron spectromicroscopy to explore the interfacial properties of functional materials with high spatial resolution.
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Optimization of cylindrical mirror analyzer
Materials Today Chemistry ( IF 0 ) Pub Date: 2023-03-26 , DOI: 10.1016/j.elspec.2023.147315
In this paper, we show that the energy resolution of a classical one-step cylindrical mirror analyzer can be made three times better by adjusting its geometrical parameters.
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Compact 2D electron analyzer CoDELMA: Simultaneous wide reciprocal and real space analysis using wide-angle deceleration lens, CMA and projection lens
Materials Today Chemistry ( IF 0 ) Pub Date: 2023-03-26 , DOI: 10.1016/j.elspec.2023.147313
A compact wide-acceptance angle (around ± 50°) high-energy-resolution 2D electron analyzer CoDELMA (Compact DELMA) is proposed, constructed and tested. CoDELMA is composed of a recently-proposed variable-deceleration-ratio wide-acceptance-angle electrostatic lens (VD-WAAEL), a cylindrical mirror analyzer (CMA) and a projection lens. After a brief review of VD-WAAEL, the use of a plane grid in the lens is presented as a new design option, which allows keeping the focusing angle almost constant irrespective of the deceleration ratio. A detailed consideration is given to the combination of CMA and a projection lens, which allows simultaneous analysis of wide reciprocal ( ± 8°) and real space ( ± 5 mm) at the entrance of CMA. CoDELMA is the successor to the previously developed DELMA instrument including a concentric hemispherical analyzer. The whole system of CoDELMA becomes much more compact than that of DELMA owing to the use of VD-WAAEL and CMA, and this results in considerable reduction of the production cost. Results of test measurement of energy spectrum and angular distribution using an electron gun as an excitation source confirmed that the energy resolution and the acceptance angle are almost the same as the designed values.
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Development of soft X-ray ptychography and fluorescence microscopy system using total-reflection wolter mirror and application to measurement of drug-treated mammalian cells
Materials Today Chemistry ( IF 0 ) Pub Date: 2023-07-26 , DOI: 10.1016/j.elspec.2023.147380
We developed a soft X-ray microscopic imaging system, CARROT, that combines ptychography and fluorescence X-ray microscopy using a total-reflection Wolter mirror illumination system. The system offers advantages such as achromaticity and long working distances, enabling seamless application to a wide wavelength range. We demonstrated high-resolution imaging of cellular structures and sub-micrometer-scale changes induced by drug administration in mammalian cells. We further showcased the capability to seamlessly switch from ptychography measurements to X-ray fluorescence measurements at different wavelengths to map elemental distributions within cells. Our findings suggest that this system can be used for investigating the correlation between intracellular structures and elemental distribution, as well as for multimodal measurements of visible light fluorescence, Raman scattering, and soft X-rays to provide valuable insights into understanding intracellular dynamics.
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Present status and recent progress of research, using photoemission-electron microscopy at SPring-8
Materials Today Chemistry ( IF 0 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.elspec.2023.147371
Photoemission electron microscopy (PEEM), particularly when combined with synchrotron radiation, exerts a powerful functionality in spectroscopy applications. The use of PEEM has steadily expanded the availed analysis objects at the SPring-8 synchrotron facility, such as magnetic materials, thin-film devices, semiconductors, monolayers, extraterrestrial matter, and multiferroics. Some special experimental settings such as time-resolved or operando measurements have also been developed according to user requests. In this paper, we present an overview on the achievements of PEEM studies so far and introduce some recent technical and scientific progress at SPring-8.
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Scanning transmission soft X-ray spectromicroscopy of mouse kidney and liver
Materials Today Chemistry ( IF 0 ) Pub Date: 2023-07-05 , DOI: 10.1016/j.elspec.2023.147368
Scanning transmission X-ray microscopy (STXM) in the soft X-ray range is well-suited to study ultrastructural features of mammalian soft tissues. Especially at the carbon 1s edge, the imaging contrast varies drastically across the edge due to rapid changes in the X-ray absorption cross-section of functional groups present in the tissue samples enabling label-free soft X-ray spectromicroscopic studies. We present STXM spectromicroscopic imaging of mouse kidney and liver tissues. We especially concentrate on ultrastructural abnormalities in genetically modified Slc17a5 mice. STXM is a promising technique to study storage diseases without chemical alteration due to staining agents, but sample preparation poses a challenge.
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Quantitative mapping of calcium cell reservoirs in cyanobacteria at the submicrometer scale
Materials Today Chemistry ( IF 0 ) Pub Date: 2023-07-05 , DOI: 10.1016/j.elspec.2023.147369
Calcium plays an important role in the physiology of bacterial cells and as a free soluble form inside the cells, it is tightly regulated at a low concentration. However, much higher amounts of stored calcium exist within cells and can be remobilized at diverse occasions. As a consequence, there has been a variety of techniques developed to quantitatively map the different forms of Ca in cells. Here we show how scanning transmission x-ray microscopy (STXM), a synchrotron-based microscopy technique, conducted in the soft x-ray range at the Ca L2,3 edges (340–360 eV) offers an original and informative quantitative view of different Ca reservoirs in bacterial cells at a spatial resolution better than 100 nm. To illustrate this, we analyzed mutants of the cyanobacterium Synechococcus elongatus PCC 7942, overexpressing different versions of a gene called ccyA from two phylogenetically distant cyanobacteria: Gloeomargarita lithophora and Synechococcus sp. PCC 6312. This gene is diagnostic of the capability of some cyanobacteria to form intracellular amorphous calcium carbonate (iACC) but its function remains unknown. Here we show that the overexpression of the ccyA gene in the iACC non-forming cyanobacterium S. elongatus PCC 7942 results in an increased Ca content, especially in some Ca-rich cells. Moreover, we show that STXM can discriminate four different reservoirs of Ca in cyanobacteria and provides quantitative assessment of their relative importance.
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Search for the interatomic Auger effect in Nitrous Oxide
Materials Today Chemistry ( IF 0 ) Pub Date: 2023-05-18 , DOI: 10.1016/j.elspec.2023.147333
The interatomic Auger effect following O 1s ionization in N2O has been experimentally investigated using multi-electron coincidence spectroscopy. The expected transition energies have been established by comparison to the measured N 1s−1v−1 core-valence double ionization energies. We describe a procedure to eliminate the background of two competing processes contributing spectroscopic signatures to the same energy range, namely double Auger decay of the O 1s vacancy and direct single-photon double ionization into the N 1s−1v−1 states. While the interatomic Auger transitions could not be successfully isolated, we provide an upper boundary of the transition probability of 0.07% with respect to the dominant single Auger decay after O 1s ionization.
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UV-enhanced environmental charge compensation in near ambient pressure XPS
Materials Today Chemistry ( IF 0 ) Pub Date: 2023-04-07 , DOI: 10.1016/j.elspec.2023.147317
In this work, we discuss the possibility of improving charge neutralization in near ambient pressure X-ray photoelectron spectroscopy by co-irradiating the sample with He I photons of 21.2 eV. This UV-enhanced neutralization of charges is a variation of the so-called environmental charge compensation, which uses the electrons produced by the photoionization of the ambient gas to neutralize the positive charges built at the sample surface. Adding an additional ionization source generates more charges at the sample but also larger amounts of electrons available for neutralization. The final surface charge equilibrium depends on different aspects of the experiment, such as the sample composition and geometry, the total ionization cross sections of the gas compared to the surface materials, the gas used, the luminosity and spot size of the sources used for photoionization, and the energy of the electrons present in the gas phase. Here we illustrate the efficiency of the UV-enhanced neutralization using three different dielectric samples with different geometries (a porous SiO2 monolith with an irregular surface, a flat mica sample, and a thin SiO2 film deposited onto a Si substrate), different X-ray spot sizes, and two different gases (N2 and Ar). The effect of biasing on the efficiency of the sample surface to attract electrons produced in the gas phase is also discussed.
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SPADExp: A photoemission angular distribution simulator directly linked to first-principles calculations
Materials Today Chemistry ( IF 0 ) Pub Date: 2023-03-09 , DOI: 10.1016/j.elspec.2023.147297
We develop a software package SPADExp (simulator of photoemission angular distribution for experiments) to calculate the photoemission angular distribution (PAD), which is the momentum dependence of spectrum intensity in angle-resolved photoemission spectroscopy (ARPES). The software can directly load the output of the first-principles software package OpenMX, so users do not need to construct tight-binding models as previous studies did for PAD calculations. As a result, we can calculate the PADs of large systems such as quasicrystals and slab systems. We calculate the PADs of sublattice systems (graphene and graphite) to reproduce characteristic intensity distributions, which ARPES has experimentally observed. After that, we investigate twisted bilayer graphene, a quasicrystal showing 12-fold rotational symmetric spectra in ARPES, and the surface states of the topological insulator Bi2Se3. Our calculations show good agreement with previous ARPES measurements, showing the correctness of our calculation software and further potential to investigate the photoemission spectra of novel quantum materials.
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